Cas no 17355-22-5 (Valyltyrosylvaline)
Valyltyrosylvaline Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((S)-2-((S)-2-Amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylbutanoic acid
- Val-Tyr-Val
- 2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoic acid
- H-val-tyr-val crystalline
- H-Val-Tyr-Val-OH
- L-Valine,L-valyl-L-tyrosyl-
- NSC 339922
- Valyltyrosylvaline
- L-VAL-TYR-VAL
- L-Valyl-L-tyrosyl-L-valine
- NSC339922
- (2S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoic acid
- H-Val-Tyr-Val
- NSC-339922
- DTXSID10319115
- Val-Tyr-Val, crystalline
- 17355-22-5
- DA-75167
-
- MDL: MFCD00056146
- Inchi: 1S/C19H29N3O5/c1-10(2)15(20)18(25)21-14(9-12-5-7-13(23)8-6-12)17(24)22-16(11(3)4)19(26)27/h5-8,10-11,14-16,23H,9,20H2,1-4H3,(H,21,25)(H,22,24)(H,26,27)
- InChI Key: ZNGPROMGGGFOAA-UHFFFAOYSA-N
- SMILES: O=C(C(CC1C=CC(=CC=1)O)NC(C(C(C)C)N)=O)NC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 379.21100
- Monoisotopic Mass: 379.210721
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 142
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 708°Cat760mmHg
- Flash Point: 382°C
- Refractive Index: 1.554
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- PSA: 141.75000
- LogP: 2.11030
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
Valyltyrosylvaline Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:−20°C
Valyltyrosylvaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V963030-10mg |
Valyltyrosylvaline |
17355-22-5 | 10mg |
$ 111.00 | 2023-09-05 | ||
| TRC | V963030-50mg |
Valyltyrosylvaline |
17355-22-5 | 50mg |
$ 247.00 | 2023-09-05 | ||
| TRC | V963030-100mg |
Valyltyrosylvaline |
17355-22-5 | 100mg |
$ 460.00 | 2023-09-05 | ||
| abcr | AB477617-250 mg |
H-Val-Tyr-Val-OH; . |
17355-22-5 | 250mg |
€337.00 | 2023-06-15 | ||
| abcr | AB477617-1 g |
H-Val-Tyr-Val-OH; . |
17355-22-5 | 1g |
€909.60 | 2023-06-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | V62290-100mg |
(S)-2-((S)-2-((S)-2-Amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylbutanoic acid |
17355-22-5 | 98% | 100mg |
¥1328.0 | 2023-09-06 | |
| Alichem | A019110998-1g |
(S)-2-((S)-2-((S)-2-Amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylbutanoic acid |
17355-22-5 | 95% | 1g |
574.20 USD | 2021-06-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027154-100mg |
0,98% |
17355-22-5 | 98% | 100mg |
¥1326 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027154-1g |
0,98% |
17355-22-5 | 98% | 1g |
¥4481 | 2024-05-25 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | V8376-100MG |
Val-Tyr-Val |
17355-22-5 | 100mg |
¥1661.9 | 2023-09-10 |
Valyltyrosylvaline Suppliers
Valyltyrosylvaline Related Literature
-
1. 15N CIDNP during reaction of the oxoperoxonitrate–CO2 adduct with bovine albumin and L-tyrosine derivativesManfred Lehnig,Karsten Jakobi J. Chem. Soc. Perkin Trans. 2 2000 2016
-
2. Proton magnetic resonance spectra of amino-acids and peptides relevant to wool structure. Part IV. Relative residence times of dipeptides and tripeptides of phenylalanine and tyrosineBrian J. Dale,Derry W. Jones J. Chem. Soc. Perkin Trans. 2 1976 91
-
Mohammad Mahdi Najafpour,Mohadeseh Zarei Ghobadi,Bahram Sarvi,Behzad Haghighi Dalton Trans. 2015 44 15271
-
4. Proton magnetic resonance spectra of amino-acids and peptides relevant to wool structure. Part VI. Relative residence times of peptides of histidine, tryptophan, and valineBrian J. Dale,Derry W. Jones J. Chem. Soc. Perkin Trans. 2 1976 1190
-
Vivek K. Rawat,Guillermo Vidal-de-Miguel,Christopher J. Hogan Analyst 2015 140 6945
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
- Other Chemical Reagents
Additional information on Valyltyrosylvaline
Valyltyrosylvaline (CAS No. 17355-22-5): A Comprehensive Overview of Its Properties and Applications
Valyltyrosylvaline, with the CAS number 17355-22-5, is a tripeptide composed of the amino acids valine, tyrosine, and valine. This unique peptide has garnered significant attention in the fields of biochemistry, pharmaceuticals, and cosmetic science due to its versatile properties. Researchers and industry professionals are increasingly interested in Valyltyrosylvaline benefits, Valyltyrosylvaline applications, and its potential role in peptide-based therapies.
The molecular structure of Valyltyrosylvaline contributes to its stability and bioavailability, making it a promising candidate for various applications. Its CAS 17355-22-5 identifier ensures precise identification in scientific literature and commercial products. Recent studies have explored its potential in skin care formulations, where it may help improve skin elasticity and reduce signs of aging. This aligns with the growing consumer demand for anti-aging peptides and natural cosmetic ingredients.
In the pharmaceutical sector, Valyltyrosylvaline is being investigated for its potential to modulate biological pathways. The peptide's ability to interact with specific receptors has sparked interest in developing targeted therapeutic agents. Scientists are particularly curious about how Valyltyrosylvaline works at the molecular level and its possible applications in metabolic disorders and neurological research.
The production and purification of CAS 17355-22-5 require specialized techniques to ensure high purity and consistency. Manufacturers employ advanced peptide synthesis methods to meet the stringent requirements of research and commercial applications. Quality control measures are critical, especially when the compound is intended for use in cosmetic peptides or pharmaceutical preparations.
Market trends indicate a rising demand for Valyltyrosylvaline suppliers and CAS 17355-22-5 manufacturers, particularly in regions with strong biotechnology and cosmetic industries. The compound's versatility has led to its inclusion in various professional skincare products and nutraceutical formulations. Consumers searching for best peptide ingredients or scientific skincare solutions are increasingly encountering this compound in product descriptions.
Research into Valyltyrosylvaline mechanisms continues to reveal new potential applications. Some studies suggest it may play a role in collagen synthesis stimulation, while others explore its antioxidant properties. These findings contribute to the growing body of knowledge about bioactive peptides and their health benefits. The scientific community remains particularly interested in Valyltyrosylvaline research papers and clinical studies examining its efficacy.
When considering Valyltyrosylvaline stability and storage conditions, proper handling is essential to maintain its integrity. The peptide typically requires protection from moisture and extreme temperatures, which is important information for both researchers and formulators working with this compound. These considerations are particularly relevant for those searching for how to store peptides or peptide handling guidelines.
The cosmetic industry's interest in Valyltyrosylvaline for skin has led to its incorporation in various anti-wrinkle formulations and dermal repair products. Its potential to support skin barrier function makes it valuable in addressing common concerns like skin hydration and elasticity improvement. This aligns with current beauty trends emphasizing science-backed skincare and cosmeceutical innovations.
In the realm of peptide therapeutics, Valyltyrosylvaline represents an interesting area of exploration. While not currently classified as a drug, its biological activity prompts ongoing investigation into possible medical applications of peptides. Researchers are particularly attentive to its safety profile and potential synergistic effects with other bioactive compounds.
For those seeking Valyltyrosylvaline technical data or CAS 17355-22-5 specifications, reliable sources include scientific databases and specialized chemical suppliers. The compound's growing prominence has led to increased availability of high-purity Valyltyrosylvaline for research and development purposes. This accessibility supports further exploration of its properties and potential benefits across multiple disciplines.
As interest in functional peptides continues to grow, Valyltyrosylvaline stands out as a compound with diverse potential. Its applications span from cosmetic science to biomedical research, reflecting the expanding understanding of peptide functions. Future research may uncover additional uses for this intriguing molecule, solidifying its position in both scientific and commercial contexts.
17355-22-5 (Valyltyrosylvaline) Related Products
- 17355-18-9(Phe-Tyr-OH)
- 113274-56-9(Hirudin (54-65) (desulfated) Trifluoroacetate)
- 658-79-7(Glycyl-L-tyrosine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)